Cas no 2137704-36-8 (Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-)

• Product Name: Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-
• CAS No: 2137704-36-8
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5257070
• Update Time: 2025-08-03

Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-

• Inchi： 1S/C12H16N4O/c1-3-10-8(2)14-11-5-4-9(7-16(10)11)15-12(17)6-13/h4-5,7H,3,6,13H2,1-2H3,(H,15,17)
• InChI Key： ADXWIRLBLOMARZ-UHFFFAOYSA-N
• SMILES： C(NC1=CN2C(CC)=C(C)N=C2C=C1)(=O)CN

Additional information on Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)-

Comprehensive Overview of Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- (CAS No. 2137704-36-8)

Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- (CAS No. 2137704-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and therapeutic potential. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and development, particularly in targeting specific enzymatic pathways.

The molecular structure of Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- features a 2-aminoacetamide moiety linked to a 3-ethyl-2-methylimidazo[1,2-a]pyridine core. This configuration imparts unique physicochemical properties, such as enhanced solubility and bioavailability, making it a promising candidate for further investigation. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research, where targeted therapies are revolutionizing cancer treatment.

In the context of current trends, the demand for small-molecule inhibitors and precision medicine has surged, with CAS No. 2137704-36-8 being a subject of interest in academic and industrial labs. Users frequently search for terms like "imidazo[1,2-a]pyridine derivatives in drug discovery" or "kinase inhibitors for cancer therapy," reflecting the growing relevance of this compound. Its potential applications extend to neurodegenerative diseases and inflammatory conditions, aligning with the broader focus on multi-target therapeutics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- involves multi-step organic reactions, including condensation and amidation processes. Researchers often optimize these protocols to improve yield and purity, addressing common challenges in heterocyclic compound synthesis. The compound's stability under various conditions is also a key consideration, as it influences its suitability for formulation and delivery in therapeutic settings.

Beyond its pharmaceutical potential, CAS No. 2137704-36-8 is also studied for its structure-activity relationships (SAR), a critical aspect of medicinal chemistry. By modifying the ethyl or methyl substituents on the imidazo[1,2-a]pyridine ring, scientists can fine-tune the compound's affinity for specific biological targets. This approach is central to the development of next-generation therapeutics, a topic frequently explored in high-impact journals and conferences.

In summary, Acetamide, 2-amino-N-(3-ethyl-2-methylimidazo[1,2-a]pyridin-6-yl)- represents a compelling area of research at the intersection of chemistry and biology. Its versatility and potential applications in drug discovery, kinase inhibition, and disease modulation make it a valuable subject for ongoing investigation. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancements in personalized medicine and targeted therapy.